Cas no 99065-80-2 (methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate)

• Product Name: methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate
• CAS No: 99065-80-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 1993478
• PubChem ID: 43509539
• Update Time: 2025-05-19

methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(2-hydroxyethyl)-, methyl ester
• DB-401702
• methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate
• EN300-79708
• G49894
• methyl1-(2-hydroxyethyl)piperidine-4-carboxylate
• Z425793340
• SCHEMBL24745501
• 99065-80-2
• CS-0261725
• AKOS008132344

• Inchi： 1S/C9H17NO3/c1-13-9(12)8-2-4-10(5-3-8)6-7-11/h8,11H,2-7H2,1H3
• InChI Key： LBMXGNXYBMWVRQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(CCO)CC1)=O

Computed Properties

• Exact Mass: 187.12084340Da
• Monoisotopic Mass: 187.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.8Ų

methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate

Exploring the Properties and Applications of Methyl 1-(2-Hydroxyethyl)piperidine-4-carboxylate (CAS No. 99065-80-2)

Methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate (CAS No. 99065-80-2) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, combining a hydroxyethyl group and a methyl carboxylate moiety. Its CAS number 99065-80-2 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication across industries.

The compound's piperidine-4-carboxylate backbone is of particular interest to researchers due to its potential applications in drug development. Recent studies highlight its role as a building block for bioactive molecules, especially in the design of central nervous system (CNS) targeting compounds. This aligns with current market trends where neuropharmaceuticals and cognitive enhancers are among the most searched topics in medicinal chemistry forums.

From a synthetic chemistry perspective, methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate offers multiple reactive sites for modification. The hydroxyethyl group allows for ether or ester formation, while the ester functionality can undergo hydrolysis or transesterification. Such flexibility makes it valuable for structure-activity relationship (SAR) studies, a frequently searched term among medicinal chemists on academic platforms.

Analytical characterization of CAS 99065-80-2 typically involves advanced techniques like NMR spectroscopy and mass spectrometry. The compound's purity is crucial for research applications, with HPLC methods being commonly employed for quality control. These analytical aspects are particularly relevant given the increasing focus on compound characterization in pharmaceutical quality assurance discussions.

In material science applications, derivatives of methyl piperidine-4-carboxylate have shown promise as corrosion inhibitors and polymer modifiers. The hydroxyethyl substitution pattern appears to enhance solubility in aqueous systems, making it attractive for green chemistry applications - a trending topic in sustainable chemical research. This property aligns with growing industry demands for eco-friendly chemical solutions.

The stability profile of 99065-80-2 under various conditions has been investigated in multiple studies. Proper storage recommendations include protection from moisture and extreme temperatures to maintain the integrity of both the ester group and hydroxy functionality. Such storage considerations are frequently queried in chemical handling forums and database searches.

Recent patent literature reveals innovative applications of methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate derivatives in drug delivery systems. The compound's amphiphilic character enables its use in micelle formation and lipid-based formulations, areas experiencing significant research growth. These applications connect with the broader pharmaceutical industry's focus on enhanced bioavailability of active compounds.

Safety evaluations of CAS No. 99065-80-2 indicate it requires standard laboratory precautions, with particular attention to proper ventilation when handling in powder form. While not classified as hazardous under most regulatory frameworks, appropriate personal protective equipment (PPE) is recommended - a crucial consideration frequently searched by laboratory professionals.

The commercial availability of methyl 1-(2-hydroxyethyl)piperidine-4-carboxylate has expanded in recent years, with multiple suppliers offering it in research quantities. Pricing trends show moderate stability, though fluctuations can occur based on raw material availability - an economic factor often monitored by procurement specialists in the chemical industry.

Future research directions for this compound may explore its potential in chiral synthesis and asymmetric catalysis, given the stereochemical possibilities of the piperidine ring. These advanced applications correspond with growing academic interest in stereoselective synthesis methods, as evidenced by increasing publication rates in this field.